Cas no 1093651-96-7 ((2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid)

(2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid is a chiral, non-natural amino acid derivative widely used in peptide synthesis and medicinal chemistry. The compound features an Fmoc-protected amine group, ensuring compatibility with standard solid-phase peptide synthesis (SPPS) protocols. Its rigid pyrrolidine scaffold and phenyl substituent at the 4-position contribute to conformational restraint, enhancing binding affinity and selectivity in peptide-based drug design. The stereochemistry at the 2S and 4R positions allows for precise control over peptide secondary structure. This derivative is particularly valuable in the development of peptidomimetics and constrained peptides, offering improved metabolic stability and bioavailability. High purity and reliable synthetic accessibility further support its utility in research and pharmaceutical applications.
(2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid structure
1093651-96-7 structure
Product Name:(2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid
CAS No:1093651-96-7
MF:C26H23NO4
MW:413.465127229691
MDL:MFCD06656464
CID:4560344
PubChem ID:2756146
Update Time:2025-05-24

(2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid
    • (2s,4r)-1-(((9h-fluoren-9-yl)methoxy)carbonyl)-4-phenylpyrrolidine-2-carboxylic acid
    • YABZSVAQRSIEAZ-UUOWRZLLSA-N
    • (2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid, AldrichCPR
    • (2S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-phenylpyrrolidine-2-carboxylic acid
    • (2s,4r)-1-(((9h-fluoren-9-yl)methoxy)carbonyl)-4-phenylpyrrolidine-2-carboxylicacid
    • rac-(2R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-phenylpyrrolidine-2-carboxylic acid
    • CS-0062087
    • 1093651-96-7
    • MFCD06656464
    • DS-10047
    • AKOS026671196
    • (2S,4R)-1-(Fmoc)-4-phenylpyrrolidine-2-carboxylic acid
    • W17671
    • SCHEMBL1830867
    • (2S,4R)-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-4-PHENYLPYRROLIDINE-2-CARBOXYLIC ACID
    • EN300-27731429
    • MDL: MFCD06656464
    • Inchi: 1S/C26H23NO4/c28-25(29)24-14-18(17-8-2-1-3-9-17)15-27(24)26(30)31-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23-24H,14-16H2,(H,28,29)/t18-,24-/m0/s1
    • InChI Key: YABZSVAQRSIEAZ-UUOWRZLLSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@@H](C2C=CC=CC=2)C[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 413.16270821g/mol
  • Monoisotopic Mass: 413.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 66.8

(2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid Pricemore >>

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Additional information on (2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid

(2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1093651-96-7, known as (2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in various research and industrial applications.

The name of the compound itself provides essential information about its structure and properties. The "(2S,4R)" designation refers to the stereochemistry at the second and fourth carbon atoms of the pyrrolidine ring. The "Fmoc" group stands for 9-fluorenylmethyloxycarbonyl, a protecting group commonly used in peptide synthesis to prevent unwanted side reactions during the synthesis process. The "4-phenyl" substituent indicates the presence of a phenyl group attached to the fourth carbon of the pyrrolidine ring, while "pyrrolidine" refers to the five-membered nitrogen-containing ring structure.

Recent studies have highlighted the importance of (2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid in various areas of research. For instance, its role in peptide synthesis has been extensively explored due to its ability to stabilize peptide bonds during synthesis. Additionally, this compound has shown potential in drug design, particularly in the development of bioactive molecules with specific stereochemical requirements.

The synthesis of (2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid involves a series of well-defined steps that ensure the correct stereochemistry and functional group placement. Researchers have developed efficient methods to synthesize this compound using asymmetric catalysis and other advanced techniques. These methods not only improve yield but also enhance the overall quality of the product.

In terms of applications, this compound has found use in various fields such as pharmaceuticals, agrochemicals, and materials science. Its ability to act as a chiral building block makes it invaluable in the construction of complex molecules with high enantioselectivity. Furthermore, recent advancements in computational chemistry have enabled researchers to predict and optimize the properties of this compound for specific applications.

From an environmental standpoint, (2S,4R)-Fmoc-4-phenyl-pyrrolidine-2-carboxylic acid has been studied for its biodegradability and eco-friendliness. Understanding its environmental impact is crucial for its sustainable use in industrial processes.

In conclusion, (2S,4R)-Fmoc-4 phenyl pyrrolidine 2 carboxylic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and properties make it an essential tool for researchers aiming to develop innovative solutions in drug discovery and materials science.

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